Cas no 2171433-75-1 (2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid)

• Product Name: 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid
• CAS No: 2171433-75-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6148225
• PubChem ID: 165579288
• Update Time: 2025-10-31

2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid
• 2171433-75-1
• EN300-1532658
• 2172574-90-0
• EN300-1532509
• 2-methyl-6-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}heptanoic acid
• 2-methyl-6-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}heptanoic acid
• 6-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylheptanoic acid
• 2171375-18-9
• EN300-1531971

• Inchi： 1S/C28H34N2O5/c1-17(27(32)33)8-7-9-18(2)29-26(31)19-14-20(15-19)30-28(34)35-16-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,17-20,25H,7-9,14-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BZOHFJAPVVOJIJ-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCCC(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid

Introduction to 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic Acid (CAS No. 2171433-75-1)

2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid, identified by its CAS number 2171433-75-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups and chiral centers, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid consists of a heptanoic acid backbone substituted with a complex amino acid derivative. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position is particularly noteworthy, as Fmoc groups are commonly used in peptide synthesis and protection strategies. This feature suggests that the compound may be involved in peptide mimetics or protease inhibition studies, areas where such modifications are frequently employed.

One of the most striking aspects of this compound is its stereochemistry. The notation (1r,3r) indicates the absolute configuration at two specific stereocenters, which is crucial for determining its biological activity. Chiral molecules often exhibit different pharmacological effects depending on their stereochemical orientation, making the precise control of these configurations essential for drug development. The cyclobutyl formamide moiety further enhances the complexity of the molecule, potentially influencing its solubility, stability, and interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The structure of 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid suggests that it may interact with enzymes or receptors involved in metabolic disorders, inflammation, or cancer. For instance, the Fmoc group can be removed under specific conditions to reveal an amine that could participate in further derivatization or coupling reactions, enabling the creation of more complex drug candidates.

The heptanoic acid side chain provides a hydrophobic anchor that may facilitate membrane interactions or binding to lipid-based targets. This feature is particularly relevant in drug design, where optimizing solubility and membrane permeability is often critical for achieving desired pharmacokinetic profiles. Additionally, the presence of multiple polar functional groups, such as amides and carboxylic acids, ensures that the compound can engage in hydrogen bonding and other polar interactions with biological molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid to target proteins with high accuracy. These virtual screening techniques have accelerated the discovery process by allowing scientists to identify potential lead compounds without extensive experimental testing. The fluorenylmethoxycarbonyl group, in particular, can serve as a handle for further structural optimization through techniques such as fragment-based drug design or structure-based ligand optimization.

In vitro studies have begun to explore the biological activity of this compound across various cell lines and biochemical assays. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes or pathways relevant to human health. For example, derivatives similar to this compound have shown promise in reducing inflammation by modulating cytokine production or inhibiting key signaling kinases. The chiral nature of the molecule ensures that researchers can investigate both enantiomers separately to understand their individual contributions to overall activity.

The synthesis of such complex molecules requires meticulous planning and execution due to their multifunctional nature. Advanced synthetic methodologies must be employed to introduce each functional group with high precision while maintaining regioselectivity and stereochemical integrity. Techniques such as solid-phase synthesis or flow chemistry have become increasingly popular for constructing intricate molecular frameworks efficiently.

The potential applications of 2-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}heptanoic acid extend beyond traditional pharmaceuticals into areas like agrochemicals or material science. Its unique structural features make it a versatile building block for designing novel materials with tailored properties or for creating enzyme inhibitors that could protect crops from pests without harming beneficial organisms.

Ongoing research efforts are focused on refining synthetic routes to improve yield and scalability while reducing environmental impact through greener chemistry principles. Collaborative initiatives between academia and industry are also driving innovation by combining expertise from different disciplines to tackle complex challenges in drug discovery and development.

The future prospects for this compound remain bright as new methodologies emerge and our understanding of biological systems deepens. By leveraging cutting-edge technologies like CRISPR gene editing or artificial intelligence-driven drug design platforms—scientists can accelerate the translation from laboratory discoveries into tangible therapeutic solutions benefiting patients worldwide.